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Executive Summary
15-Methylhexadecasphinganine (iso-d17:0) is a bioactive branched-chain sphingoid base

produced primarily by human gut commensals of the phylum Bacteroidetes.[1][2][3] Unlike the

canonical linear sphingolipids (e.g., d18:1 sphingosine) synthesized by mammalian cells, this

iso-branched lipid serves as a critical inter-kingdom signaling molecule.[1] It functions as a

ligand for host immune receptors (TLR2, CD1d) and a modulator of intestinal homeostasis.[1]

This guide provides a technical deep-dive into its signaling mechanisms, structural

biochemistry, and validated protocols for its isolation and quantification in cellular systems.[1]

Structural Biochemistry & Biosynthetic Origin[1][4]
Chemical Identity[1][5]

IUPAC Name: 2-amino-15-methylhexadecane-1,3-diol[1]

Common Name: 15-Methylhexadecasphinganine (often referred to as iso-C17 sphinganine

or iso-d17:0).[1][4]
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Structure: A 17-carbon saturated amino-alcohol backbone with a terminal isopropyl group

(iso-branching) at the ω-1 position.[1]

Physiochemical Distinction: The terminal methyl branch disrupts the tight packing of lipid

bilayers compared to linear mammalian sphingolipids, altering membrane fluidity and

receptor clustering in "lipid rafts."[1]

Bacterial Biosynthesis
Mammalian serine palmitoyltransferase (SPT) prefers palmitoyl-CoA (linear C16) to form C18

sphingosine.[1] In contrast, Bacteroides SPTs (e.g., from B. thetaiotaomicron) exhibit

promiscuity for branched-chain acyl-CoAs.[1]

Substrate Selection:Bacteroides SPT condenses Serine with 13-methyltetradecanoyl-CoA

(iso-C15 CoA).[1]

Condensation: Formation of 3-keto-15-methylhexadecasphinganine.[1]

Reduction: NADPH-dependent reduction yields 15-methylhexadecasphinganine.[1]

Complexation: This base is further acylated to form dihydroceramides and

phosphosphingolipids (e.g., Ceramide Phosphoethanolamine, CerPE).[1]

Signaling Pathways: The Core Mechanisms[1]
15-Methylhexadecasphinganine does not act merely as a structural lipid; it is a potent

immunomodulator.[1] Its signaling is bifurcated into Innate Immune Tolerance and NKT Cell

Surveillance.[1]

Pathway A: TLR2 Modulation & Immune Tolerance
Bacterial sphingolipids containing 15-methylhexadecasphinganine act as ligands for Toll-Like

Receptor 2 (TLR2) on macrophages and dendritic cells.[1] Unlike pathogenic lipopeptides that

trigger a "cytokine storm," these lipids often induce a "quiet" or tolerogenic signal.[1]

Mechanism: The lipid binds the TLR2/TLR1 heterodimer.[1]
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Effect: It attenuates the pro-inflammatory NF-κB cascade, preventing excessive inflammation

in the gut (e.g., colitis).[1]

Outcome: Maintenance of mucosal homeostasis.[1][2][3] Deficiency in these lipids is

correlated with Inflammatory Bowel Disease (IBD).[1][2][3]

Pathway B: CD1d-Mediated iNKT Cell Activation
The iso-branched structure is a specific epitope for CD1d molecules, which present lipids to

invariant Natural Killer T (iNKT) cells.[1]

Loading: 15-Methylhexadecasphinganine-based ceramides are loaded into the

hydrophobic groove of CD1d on Antigen Presenting Cells (APCs).[1]

Recognition: The iNKT cell receptor (TCR) recognizes the specific geometry of the iso-

branch exposed at the CD1d surface.[1]

Response: Activation of iNKT cells leads to the rapid release of cytokines (IL-4, IFN-γ),

bridging innate and adaptive immunity.[1]

Pathway C: Host Metabolic Integration
These bacterial lipids can translocate from the gut lumen into the host circulation and liver.[1]

Metabolic Fate: They are incorporated into the host's sphingolipid pool, potentially inhibiting

host dihydroceramide desaturase (DEGS1) due to structural mismatch, thereby altering the

host's ceramide/dihydroceramide ratio.[1]

Visualization of Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.broadinstitute.org/publications/broad521281
https://pmc.ncbi.nlm.nih.gov/articles/PMC6544385/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.broadinstitute.org/publications/broad521281
https://pmc.ncbi.nlm.nih.gov/articles/PMC6544385/
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.benchchem.com/product/b587849/docs?utm_src=pdf-body#15-methylhexadecasphinganine-decoding-the-microbial-host-signaling-axis-1
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11054/uko116038.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacteroides (Gut Lumen)

Host Cell (Macrophage/Dendritic Cell)

Iso-C15-CoA Bacterial SPT 15-Methylhexadecasphinganine
(Iso-d17:0)

Bacterial Ceramide
(CerPE/CerPI)

TLR2 Receptor

Ligand Binding

CD1d Molecule
Antigen Loading

NF-κB Pathway
Modulation

(Dampening)

iNKT Cell TCRPresentation

Intestinal Homeostasis
(Anti-inflammatory)

Cytokine Release
(IL-10, IL-4)

Activation

Click to download full resolution via product page

Caption: Figure 1. The dual signaling mechanism of 15-Methylhexadecasphinganine via

TLR2 modulation and CD1d-mediated iNKT cell activation.[1]

Experimental Analysis & Protocols
To study this lipid, one must distinguish it from mammalian d18:0 sphinganine.[1] The following

protocol utilizes LC-MS/MS with Multiple Reaction Monitoring (MRM).

Extraction Protocol (Modified Mandala Method)
Purpose: Isolate sphingolipids from bacterial pellets or host tissue while preserving the labile

headgroups.[1]

Reagents: Mandala Buffer (Ethanol:Diethyl Ether:Pyridine:NH4OH 15:5:1:0.018),

Chloroform, Methanol.[1]

Step-by-Step:

Lysis: Suspend pellet in 1.5 mL Mandala buffer. Add glass beads. Vortex/Sonicate (3x 30s).

Incubation: Heat at 60°C for 15 min to solubilize membrane lipids.

Clarification: Centrifuge (1300 x g, 10 min). Collect supernatant.
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Hydrolysis (Optional): Mild alkaline hydrolysis (KOH in MeOH) to remove ester-linked lipids

(phospholipids), enriching for sphingolipids.

Phase Separation: Add Chloroform and Water to induce phase separation (Bligh & Dyer).[1]

Collect the lower organic phase.[1]

LC-MS/MS Quantification[1]
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex QTRAP or Agilent 6400).[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.[1]

Mobile Phase:

A: Water + 0.2% Formic Acid + 2 mM Ammonium Formate.[1]

B: Methanol + 0.2% Formic Acid + 1 mM Ammonium Formate.[1]

MRM Transitions (Self-Validating): The precursor ion is the protonated molecule [M+H]+.[1] The

product ions result from the characteristic loss of water or cleavage of the sphingoid base.[1]

Analyte
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Type

15-Me-

Hexadecasphing

anine

288.3 270.3 20
Quantifier (Loss

of H2O)

15-Me-

Hexadecasphing

anine

288.3 252.3 25
Qualifier (Loss of

2H2O)

15-Me-

Hexadecasphing

anine

288.3 60.1 35
Qualifier

(Ethanolamine)

d18:0

Sphinganine

(Control)

302.3 284.3 20 Control
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Caption: Figure 2. Optimized analytical workflow for the isolation and MRM-based

quantification of 15-methylhexadecasphinganine.

Therapeutic Implications
The modulation of 15-methylhexadecasphinganine levels presents a novel therapeutic

avenue for inflammatory diseases.[1]

IBD & Colitis: Since Bacteroides sphingolipids are reduced in IBD patients, "Postbiotic"

supplementation of purified 15-methylhexadecasphinganine or its ceramide derivatives
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could restore immune tolerance.[1]

Vaccine Adjuvants: The specific activation of iNKT cells via CD1d makes synthetic analogs of

this lipid potential adjuvants to boost vaccine efficacy.[1]

Microbiome Engineering: Engineering probiotic strains to overexpress the specific SPT

isoforms required for iso-branched sphingolipid synthesis could provide sustained anti-

inflammatory benefits.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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